Cas no 2567498-96-6 (1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride)

1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine dihydrochloride is a chemically modified pyrrolidine derivative featuring a dimethylphosphorylmethyl group at the 1-position and an amine functionality at the 3-position. The dihydrochloride salt form enhances solubility and stability, making it suitable for various synthetic and research applications. The phosphoryl group introduces potential for coordination chemistry or as a precursor in organophosphorus compound synthesis. Its structural features may also lend utility in medicinal chemistry, particularly in the design of bioactive molecules targeting neurological or enzymatic pathways. The compound’s well-defined purity and consistent formulation ensure reproducibility in experimental settings. Proper handling and storage are recommended due to its hygroscopic nature.
1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride structure
2567498-96-6 structure
Product Name:1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride
CAS No:2567498-96-6
MF:C7H19Cl2N2OP
MW:249.118320703506
CID:5878058
PubChem ID:155820388
Update Time:2025-10-31

1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-27699179
    • 1-[(dimethylphosphoryl)methyl]pyrrolidin-3-amine dihydrochloride
    • 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride
    • 2567498-96-6
    • Inchi: 1S/C7H17N2OP.2ClH/c1-11(2,10)6-9-4-3-7(8)5-9;;/h7H,3-6,8H2,1-2H3;2*1H
    • InChI Key: WGMBJYJNDYHCFB-UHFFFAOYSA-N
    • SMILES: Cl.Cl.P(C)(C)(CN1CCC(C1)N)=O

Computed Properties

  • Exact Mass: 248.0612056g/mol
  • Monoisotopic Mass: 248.0612056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3Ų

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Additional information on 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride

Introduction to 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride (CAS No. 2567498-96-6)

1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride (CAS No. 2567498-96-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

The chemical structure of 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride is noteworthy for its combination of a pyrrolidine ring and a dimethylphosphoryl group. The pyrrolidine ring, a five-membered cyclic amine, is a common structural motif in many biologically active compounds, contributing to the compound's potential pharmacological activity. The dimethylphosphoryl group, on the other hand, introduces additional functional versatility and reactivity, making the compound an interesting target for further investigation.

In terms of physical properties, 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride is typically obtained as a white crystalline solid. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound's stability under different conditions is an important consideration for both storage and application in research and development.

The synthesis of 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride has been reported in several studies. One common approach involves the reaction of 3-amino-pyrrolidine with dimethyl methylphosphonate, followed by subsequent steps to introduce the dihydrochloride form. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

Recent research has focused on the biological activity of 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride. Studies have shown that this compound exhibits promising activity as a modulator of various biological pathways. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in signal transduction processes. These findings suggest that the compound could be a valuable lead for the development of new drugs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride has also been studied for its effects on cellular processes. Research has demonstrated that it can influence cell proliferation and apoptosis, which are critical factors in many disease states. These findings highlight the compound's potential as a therapeutic agent with broad-spectrum activity.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride. While preclinical studies have shown promising results, further investigation is needed to determine its suitability for human use. Ongoing clinical trials are exploring the compound's pharmacokinetics, pharmacodynamics, and safety profile in different patient populations.

The future prospects for 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride are promising. As research continues to uncover its full potential, it is likely that new applications will emerge. The compound's unique structure and biological activity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

In conclusion, 1-(Dimethylphosphorylmethyl)pyrrolidin-3-amine;dihydrochloride (CAS No. 2567498-96-6) is a fascinating compound with significant potential in various areas of scientific inquiry. Its chemical properties, synthetic methods, and biological activities have been extensively studied, providing a solid foundation for future research and development efforts. As new findings continue to emerge, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.

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